Cas no 2229645-01-4 (1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile)

1-(1-(Furan-2-yl)prop-1-en-2-yl)cyclopropane-1-carbonitrile is a specialized organic compound featuring a furan-substituted propenyl group attached to a cyclopropane ring bearing a nitrile functional group. This structure offers unique reactivity due to the combination of the electron-rich furan heterocycle, the strained cyclopropane ring, and the electrophilic nitrile group. The compound is of interest in synthetic chemistry for applications such as cyclopropane ring-opening reactions, heterocyclic derivatization, and as a building block for more complex molecular architectures. Its structural features make it a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules with tailored properties.
1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile structure
2229645-01-4 structure
Product Name:1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile
CAS No:2229645-01-4
MF:C11H11NO
MW:173.211142778397
CID:5965932
PubChem ID:165785413
Update Time:2025-10-31

1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile
    • 1-[1-(furan-2-yl)prop-1-en-2-yl]cyclopropane-1-carbonitrile
    • 2229645-01-4
    • EN300-1801908
    • Inchi: 1S/C11H11NO/c1-9(11(8-12)4-5-11)7-10-3-2-6-13-10/h2-3,6-7H,4-5H2,1H3/b9-7-
    • InChI Key: XYQFIDCJUXPXFA-CLFYSBASSA-N
    • SMILES: O1C=CC=C1/C=C(/C)\C1(C#N)CC1

Computed Properties

  • Exact Mass: 173.084063974g/mol
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 36.9Ų

1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile Pricemore >>

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1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile Related Literature

Additional information on 1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile

Comprehensive Overview of 1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile (CAS No. 2229645-01-4): Properties, Applications, and Industry Insights

The chemical compound 1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile (CAS No. 2229645-01-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclopropane derivative combines a furan ring with a carbonitrile group, offering versatile reactivity that aligns with modern synthetic chemistry trends. Researchers and industry professionals frequently search for terms like "furan-2-yl derivatives," "cyclopropane carbonitrile synthesis," and "CAS 2229645-01-4 applications," reflecting its growing relevance.

One of the most intriguing aspects of 1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile is its role in drug discovery. The furan moiety is known for its bioactivity, often appearing in molecules with antimicrobial or anti-inflammatory properties. Meanwhile, the cyclopropane ring enhances metabolic stability, a critical factor in pharmaceutical design. Recent studies highlight its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing current demands for targeted therapies in oncology and neurology. Keywords such as "furan-based drug candidates" and "nitrile-functionalized cyclopropanes" are increasingly popular in academic and patent literature.

In agrochemical applications, this compound’s nitrile group and unsaturated propene chain offer sites for further functionalization, enabling the development of novel pesticides or plant growth regulators. The agrochemical industry actively explores heterocyclic nitriles due to their environmental compatibility and efficacy. Searches for "sustainable crop protection chemicals" and "furan-containing agrochemicals" underscore this trend. Additionally, its potential use in organic electronics, particularly as a precursor for conductive polymers, aligns with the global push for green energy solutions.

Synthetic routes to 1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile often involve Pd-catalyzed cross-coupling or Michael addition reactions, topics frequently queried in chemical databases. Optimizing yield and scalability remains a focus, with "large-scale synthesis of cyclopropane nitriles" being a common research challenge. Analytical techniques like NMR and HPLC-MS are essential for characterizing its purity, another hot topic in quality control forums.

From a commercial perspective, suppliers and buyers prioritize keywords like "CAS 2229645-01-4 suppliers" and "high-purity furan derivatives." The compound’s stability under storage conditions (e.g., temperature-sensitive degradation) is also a frequent discussion point. Regulatory compliance, particularly REACH and FDA guidelines for nitrile-containing compounds, further drives its market narrative.

In conclusion, 1-1-(furan-2-yl)prop-1-en-2-ylcyclopropane-1-carbonitrile represents a multifaceted chemical entity with cross-industry appeal. Its synergy of furan, cyclopropane, and nitrile functionalities positions it at the intersection of innovation and practicality. As research advances, queries around "mechanistic studies of furan-cyclopropane hybrids" and "industrial uses of CAS 2229645-01-4" will likely dominate scientific discourse, making it a compound to watch in the coming decade.

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